4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamide-based drugs and has shown promising results in various scientific research studies.
Mechanism of Action
The mechanism of action of 4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide involves the inhibition of a specific enzyme called carbonic anhydrase IX (CA IX). This enzyme is overexpressed in various cancer cells and plays a crucial role in tumor growth and progression. By inhibiting CA IX, this compound can effectively block the growth and spread of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide have been extensively studied. It has been shown to have potent anti-cancer, anti-inflammatory, and anti-infective properties. Additionally, this compound has been found to be well-tolerated and safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide in laboratory experiments include its potent activity against various diseases, its well-tolerated nature, and its relatively simple synthesis process. However, the limitations of using this compound in laboratory experiments include its high cost and limited availability.
Future Directions
There are several future directions for the research and development of 4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide. One potential direction is the exploration of its use in combination therapy with other anti-cancer drugs. Additionally, further studies are needed to investigate its potential applications in other diseases such as infectious diseases and inflammation. Finally, efforts should be made to optimize the synthesis process of this compound to make it more cost-effective and readily available for laboratory experiments.
Conclusion
In conclusion, 4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide is a promising compound with potential therapeutic applications in various fields. Its potent activity against cancer, inflammation, and infectious diseases makes it an attractive candidate for further research and development. However, further studies are needed to fully understand its mechanism of action and optimize its synthesis process.
Synthesis Methods
The synthesis of 4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide involves the reaction of 2,4-difluoroaniline with benzyl isopropyl sulfonamide in the presence of a catalyst. The reaction is carried out under controlled conditions and yields the desired product in good yields.
Scientific Research Applications
The scientific research application of 4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide is vast and varied. It has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases.
properties
IUPAC Name |
4-[benzyl(propan-2-yl)sulfamoyl]-N-(2,4-difluorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F2N2O3S/c1-16(2)27(15-17-6-4-3-5-7-17)31(29,30)20-11-8-18(9-12-20)23(28)26-22-13-10-19(24)14-21(22)25/h3-14,16H,15H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLFIDVUKYDUKFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N-benzyl-N-isopropylsulfamoyl)-N-(2,4-difluorophenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.